Cas no 2137551-07-4 (4-bromo-5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1,2-thiazole)

• Product Name: 4-bromo-5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1,2-thiazole
• CAS No: 2137551-07-4
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• CID: 5869971
• PubChem ID: 165470656
• Update Time: 2025-10-29

4-bromo-5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1,2-thiazole
• EN300-1075905
• 4-bromo-5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1,2-thiazole
• 2137551-07-4

• Inchi： 1S/C10H9BrN2OS/c11-7-5-13-15-10(7)8-9-6(1-3-12-8)2-4-14-9/h2,4-5,8,12H,1,3H2
• InChI Key： YZZFVEPPONPZCC-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1C1C2=C(C=CO2)CCN1

Computed Properties

• Exact Mass: 283.96190g/mol
• Monoisotopic Mass: 283.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-bromo-5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1,2-thiazole

Introduction to 4-bromo-5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1,2-thiazole (CAS No. 2137551-07-4)

4-bromo-5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1,2-thiazole, identified by its CAS number 2137551-07-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused heterocycles, incorporating both thiazole and pyridine rings with a brominated substituent at the 4-position of the furo[2,3-c]pyridine core. The presence of these functional groups makes it a promising scaffold for the development of novel bioactive molecules.

The thiazole moiety is a well-known pharmacophore in drug discovery, featuring a five-membered ring containing sulfur and nitrogen atoms. Thiazole derivatives have demonstrated a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The furo[2,3-c]pyridine fragment further enhances the structural complexity and potential for molecular interactions. This fused system has been explored in various contexts due to its ability to mimic natural products and exhibit unique binding properties with biological targets.

The bromo substituent at the 4-position of the furo[2,3-c]pyridine ring introduces electrophilic reactivity, making this compound a valuable intermediate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Such transformations are pivotal in constructing more elaborate molecular architectures for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of fused heterocycles in addressing unmet medical needs. The combination of thiazole and furo[2,3-c]pyridine in 4-bromo-5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1,2-thiazole positions it as a versatile scaffold for exploring new therapeutic avenues. Studies have shown that modifications in this region can significantly influence binding affinity and selectivity towards biological targets.

One notable area of research involves the use of this compound as a precursor in developing kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways and are frequently targeted in oncology and inflammatory diseases. The unique structural features of 4-bromo-5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1,2-thiazole, particularly the interaction between the thiazole nitrogen and the pyridine ring with protein targets, offers a promising foundation for designing potent inhibitors.

In addition to its potential in oncology research, 4-bromo-5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1,2-thiazole has been investigated for its antimicrobial properties. The presence of both sulfur and nitrogen atoms in close proximity within the heterocyclic system facilitates coordination with metal ions and biological macromolecules. This interaction is critical for modulating bacterial growth and resistance mechanisms.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the route to 2137551-07-4, ensuring scalability for industrial applications. Techniques such as transition-metal catalysis have been particularly useful in constructing the complex fused ring system efficiently.

From a computational chemistry perspective, 4-bromo-5-{4H,5H,6H,7H-furo[2 H ,3 - c ] p y r id i n - 7 - y l } - 1 , 2 - t h i a z o l e has been subjected to molecular docking studies to predict its binding mode with various protein targets. These studies provide insights into how structural modifications can enhance potency and selectivity. The bromine atom serves as an anchor point for interactions with negatively charged residues on protein surfaces.

The pharmacokinetic properties of derivatives derived from CAS No. 2137551-07-4 are also under investigation. Understanding how these compounds are absorbed、distributed、metabolized，and excreted (ADME) is crucial for evaluating their clinical potential. Preliminary data suggest that modifications around the thiazole ring can influence solubility，permeability，and metabolic stability，making them attractive candidates for further optimization.

In conclusion, 4-bromo-5-{4 H , 5 H , 6 H , 7 H - f u r o [ 2 , 3 - c ] p y r id i n - 7 - y l } - 1 , 2 - t h i a z o l e represents an exciting opportunity for medicinal chemists seeking novel bioactive scaffolds. Its unique structural features，combined with its synthetic accessibility，make it a valuable building block for drug discovery efforts across multiple therapeutic areas. As research continues，this compound is expected to play an increasingly important role in developing next-generation therapeutics.